Cas no 1212823-44-3 ((1R,5S,6r)-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane)

• Product Name: (1R,5S,6r)-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane
• CAS No: 1212823-44-3
• MF: C₆H₈F₃N
• MW: 151.129631996155
• CID: 5231184
• Update Time: 2025-05-19

(1R,5S,6r)-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

• (1R,5S,6r)-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane
• (1r,5s,6s)-6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane
• Rel-(1R,5S,6r)-6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane
• (1alpha,5alpha)-6beta-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane
• (1alpha,5alpha)-6alpha-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane
• 3-Azabicyclo[3.1.0]hexane, 6-(trifluoromethyl)-, (1α,5α,6α)-

• Inchi： 1S/C6H8F3N/c7-6(8,9)5-3-1-10-2-4(3)5/h3-5,10H,1-2H2/t3-,4+,5?
• InChI Key： AFJGFMLXPMHAHR-NGQZWQHPSA-N
• SMILES： FC(C1[C@@H]2CNC[C@@H]21)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• XLogP3: 1.2
• Topological Polar Surface Area: 12

Additional information on (1R,5S,6r)-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane

Chemical Compound CAS No. 1212823-44-3: (1R,5S,6r)-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane

The chemical compound with CAS No. 1212823-44-3, known as (1R,5S,6r)-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of bicyclic amines, characterized by its rigid bicyclo[3.1.0]hexane framework and the presence of a trifluoromethyl group at the 6-position of the ring system.

The bicyclo[3.1.0]hexane structure is a fused bicyclic system that imparts significant rigidity to the molecule, which is often desirable in drug design for improving bioavailability and stability. The trifluoromethyl group at position 6 introduces electron-withdrawing effects, enhancing the compound's ability to interact with biological targets through various non-covalent interactions such as hydrogen bonding and π-interactions.

Recent studies have highlighted the potential of (1R,5S,6r)-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane in the field of medicinal chemistry, particularly in the development of novel therapeutics targeting G-protein coupled receptors (GPCRs). The compound's unique stereochemistry and functional groups make it an ideal candidate for exploring receptor-ligand interactions and designing potent agonists or antagonists.

In terms of synthesis, this compound is typically prepared through a multi-step process involving ring-closing metathesis or other advanced organic synthesis techniques. The stereochemical control during synthesis is critical to ensure the desired (1R,5S,6r) configuration, which is essential for its biological activity.

From an applications perspective, (1R,5S,6r)-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane has shown promise in preclinical studies as a potential lead compound for treating conditions such as chronic pain and inflammation due to its ability to modulate specific GPCR pathways.

Moreover, researchers have explored the use of this compound in drug delivery systems owing to its ability to enhance drug solubility and permeability without compromising bioactivity.

In conclusion, (1R,5S,6r)-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane represents a significant advancement in organic chemistry and medicinal chemistry due to its unique structure and versatile applications in drug discovery and development.